Redox-responsive phosphonite gold complexes in hydroamination catalysis†
Chemical Communications Pub Date: 2019-03-20 DOI: 10.1039/C9CC01492F
Abstract
Very high activities were observed in the redox-induced hydroamination of alkynes by employing a redox-active gold(I) complex featuring an electron-deficient, terphenyl-substituted phosphonite-based ligand. The hydroamination proceeds roughly two-fold faster with the in situ oxidized catalysts than with their reduced form.
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